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Compound of Interest

Compound Name: 7-Ethyl-2-methyl-4-undecanol

Cat. No.: B090644 Get Quote

An In-depth Technical Guide to the Chemical Properties of 7-Ethyl-2-methyl-4-undecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 7-
Ethyl-2-methyl-4-undecanol (CAS No. 103-20-8). The information is compiled from various

chemical data repositories and is intended to serve as a foundational resource for

professionals in research and development.

Chemical and Physical Properties
7-Ethyl-2-methyl-4-undecanol is a branched-chain aliphatic alcohol. It is described as a

colorless to almost colorless clear liquid and is used as an intermediate in the production of

fragrances, synthetic lubricants, defoamers, and surfactants[1][2].

Table 1: General Chemical Information
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Property Value Source(s)

CAS Number 103-20-8 [3][4]

Molecular Formula C₁₄H₃₀O [3][4]

Molecular Weight 214.39 g/mol [3][4]

Synonyms

2-Methyl-7-ethyl-4-undecanol,

Tetradecanol, Tetradecyl

Alcohol

[3]

InChI

InChI=1S/C14H30O/c1-5-7-8-

13(6-2)9-10-14(15)11-

12(3)4/h12-15H,5-11H2,1-4H3

[3]

InChIKey
JKKBSZCOVNFRCQ-

UHFFFAOYSA-N
[3]

SMILES CCCCC(CC)CCC(O)CC(C)C [3]

Table 2: Physical Properties

Property Value Source(s)

Appearance
Colorless to Almost colorless

clear liquid
[3]

Purity >98.0% (GC) [3]

Density 0.83 g/cm³ [5]

Boiling Point 264.2 °C at 760 mmHg [5]

Flash Point 114.9 °C [5]

Vapor Pressure 0.00137 mmHg at 25 °C [5]

Refractive Index 1.441 [5]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and structural elucidation of chemical

compounds. While detailed experimental protocols for 7-Ethyl-2-methyl-4-undecanol are not

readily available in the public domain, the following types of spectroscopic data have been

referenced for this compound.

Table 3: Available Spectroscopic Data

Spectroscopy Type Available Information Source(s)

¹H NMR
Spectrum available, acquired

at 400 MHz in CDCl₃.
[6]

¹³C NMR
Spectrum available, acquired

in CDCl₃.
[6]

Infrared (IR)
Spectrum available (liquid

film).
[6]

Raman Spectrum available. [6]

Mass Spectrometry (MS)
Electron ionization mass

spectrum available.
[6]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of 7-Ethyl-2-
methyl-4-undecanol are not publicly available. However, generalized protocols for the analysis

of long-chain branched alcohols are provided below as a reference for researchers.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis (General Protocol)
GC-MS is a common technique for the separation and identification of volatile and semi-volatile

organic compounds like long-chain alcohols.
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Sample Preparation GC-MS Analysis Data Processing

7-Ethyl-2-methyl-4-undecanol sample Dissolve in a volatile organic solvent
(e.g., hexane or dichloromethane) Add internal standard for quantification Inject into GC Separation on capillary column Electron Ionization (EI) Mass Analyzer (e.g., Quadrupole) Obtain Total Ion Chromatogram (TIC) Extract Mass Spectra of Peaks Compare with NIST/Wiley libraries Confirm structure based on fragmentation

Click to download full resolution via product page

Caption: Generalized workflow for GC-MS analysis of a long-chain alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(General Protocol)
NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure of organic

compounds.

Sample Preparation

NMR Data Acquisition

Data Analysis~5-20 mg of 7-Ethyl-2-methyl-4-undecanol Dissolve in deuterated solvent (e.g., CDCl₃) Transfer to NMR tube

Acquire ¹H NMR spectrum

Acquire ¹³C NMR spectrum

Process spectra (Fourier transform, phase correction, baseline correction)

Acquire 2D NMR (COSY, HSQC, HMBC)
if necessary for complex structures

Integrate ¹H signals Assign signals to specific protons and carbons Confirm molecular structure

Click to download full resolution via product page

Caption: Generalized workflow for NMR analysis of an organic compound.

Biological Activity and Signaling Pathways
As of the date of this document, there is no publicly available information regarding the

biological activity of 7-Ethyl-2-methyl-4-undecanol. Searches of scientific literature and

toxicological databases did not yield any studies on its metabolic pathways, its effects on
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signaling pathways, or its potential therapeutic or adverse effects. This represents a significant

knowledge gap and an area for future research.

Safety and Handling
Based on available safety data sheets, 7-Ethyl-2-methyl-4-undecanol is irritating to the eyes,

respiratory system, and skin[7]. Standard laboratory safety precautions, including the use of

personal protective equipment such as gloves, safety glasses, and a lab coat, should be

followed when handling this chemical. Work should be conducted in a well-ventilated area or

under a fume hood.

Synthesis
While specific, detailed synthesis protocols for 7-Ethyl-2-methyl-4-undecanol are not provided

in the public literature, a potential logical retrosynthetic analysis can be proposed based on its

structure.

C4-O Disconnection (Grignard Reaction)

C4-C5 Disconnection (Alternative Grignard)

7-Ethyl-2-methyl-4-undecanol2-Methyl-1-heptanal
 

sec-Butylmagnesium bromide  

2-Methyl-4-undecanone

 

Ethylmagnesium bromide

 

Click to download full resolution via product page

Caption: Possible retrosynthetic pathways for 7-Ethyl-2-methyl-4-undecanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b090644?utm_src=pdf-body
https://www.chemsrc.com/en/cas/103-20-8_122263.html
https://www.benchchem.com/product/b090644?utm_src=pdf-body
https://www.benchchem.com/product/b090644?utm_src=pdf-body-img
https://www.benchchem.com/product/b090644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive safety data sheet (SDS) or for the

user's own risk assessment. Users should consult the relevant SDS and other safety resources

before handling this chemical. The absence of information on biological activity does not imply

that the substance is harmless.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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